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Compound of Interest

Compound Name: 4-Iodopiperidine hydrochloride

Cat. No.: B2615421 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Iodopiperidine Hydrochloride

Executive Summary
4-Iodopiperidine hydrochloride (CAS No. 1353979-67-5) is a vital heterocyclic intermediate

in modern medicinal chemistry and drug development, frequently employed in the synthesis of

complex pharmaceutical agents, particularly those targeting the central nervous system.[1][2]

However, its utility is matched by significant toxicological risks, primarily classified as "Toxic if

swallowed" (H301).[3] This guide serves as a comprehensive technical resource for

researchers, chemists, and drug development professionals, providing an in-depth framework

for the safe handling, storage, and emergency management of this compound. The protocols

herein are designed to establish a self-validating system of safety, grounded in authoritative

data, to protect laboratory personnel and ensure experimental integrity.

Compound Identification and Physicochemical
Properties
Accurate identification and understanding of a compound's physical properties are foundational

to its safe handling. While comprehensive experimental data for 4-Iodopiperidine
hydrochloride is limited, the properties can be inferred from available data and analogous

structures.
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Property Data Source(s)

CAS Number 1353979-67-5 [3][4][5]

Molecular Formula C₅H₁₁ClIN [3][6]

Molecular Weight 247.5 g/mol [3][6]

Appearance

White to off-white

solid/crystalline powder

(inferred)

[7]

Melting Point

Data not available; the related

N-Boc-4-iodopiperidine melts

at 44-51 °C.

[2][8]

Solubility

Soluble in water (expected for

hydrochloride salt); the related

N-Boc analogue is slightly

soluble in water and soluble in

methanol.

[7][9]

GHS Hazard Classification and Toxicological Profile
Under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, as

adopted by OSHA, 4-Iodopiperidine hydrochloride is categorized based on its acute toxicity.

[10][11]
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Hazard
Class

Category Pictogram
Signal
Word

Hazard
Statement

Source(s)

Acute Toxicity

(Oral)
Category 3 💀 Danger

H301: Toxic if

swallowed
[3]

Skin

Corrosion/Irrit

ation

Category 2

(Assumed)
❗ Warning

H315:

Causes skin

irritation

[8]

Serious Eye

Damage/Irrita

tion

Category 2

(Assumed)
❗ Warning

H319:

Causes

serious eye

irritation

[8]

Causality of Hazards: The primary and most severe hazard is acute oral toxicity.[3] The

classification "Toxic if swallowed" indicates that small quantities of the substance can cause

death or serious organ damage if ingested.[12][13] While specific LD₅₀ data is not published for

this compound, this classification implies a high degree of toxicity. The piperidine scaffold itself

can exhibit biological activity, and the presence of iodine, a heavy halogen, can further

modulate this toxicity.[7] Skin and eye irritation are common hazards for amine hydrochlorides

and halogenated organic compounds, arising from their ability to disrupt cell membranes and

proteins upon contact.[8]

GHS Hazard Profile: 4-Iodopiperidine Hydrochloride

4-Iodopiperidine HCl

CAS: 1353979-67-5

Acute Toxicity (Oral)

Category 3

H301: Toxic if swallowed

 Primary Hazard

Skin Irritation

Category 2 (Assumed)

H315: Causes skin irritation

 Potential Hazard

Eye Irritation

Category 2 (Assumed)

H319: Causes serious eye irritation

 Potential Hazard
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Click to download full resolution via product page

Caption: GHS Hazard Profile for 4-Iodopiperidine Hydrochloride.

Engineering Controls and Personal Protective
Equipment (PPE)
To mitigate the identified hazards, a multi-layered system of controls is required, starting with

engineering controls and supplemented by rigorous PPE protocols.

Engineering Controls:

Certified Chemical Fume Hood: All manipulations of 4-Iodopiperidine hydrochloride,

including weighing, transfers, and additions to reaction vessels, must be performed inside a

certified chemical fume hood. This is the primary engineering control to prevent inhalation of

any dust or aerosols.[14]

Proximity to Safety Equipment: The workstation must be in close proximity to a safety

shower and an eyewash station.[8]

Personal Protective Equipment (PPE): A complete PPE ensemble is mandatory. The selection

of specific materials is critical for chemical resistance.

Hand Protection: Wear double-layered nitrile gloves. Nitrile provides good resistance to a

range of chemicals. The outer glove should be removed and replaced immediately upon any

suspected contamination. Always inspect gloves for integrity before use.[8]

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

required. Standard safety glasses do not offer sufficient protection against potential splashes

or fine dust.[8]

Body Protection: A flame-resistant laboratory coat, fully fastened, is required.

Respiratory Protection: Not typically required when work is conducted within a certified fume

hood. However, a NIOSH-approved respirator with particulate filters may be necessary for

emergency situations or if there is a failure of engineering controls.[8]
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Preparation Phase

PPE Donning Sequence

Chemical Handling (Inside Fume Hood)

Verify Fume Hood Certification

Locate Emergency Equipment
(Eyewash, Shower)

Assemble All Necessary Glassware & Reagents

Don Lab Coat

Don Inner Nitrile Gloves

Don Chemical Goggles

Don Outer Nitrile Gloves

Weigh Compound

Proceed to Handling

Perform Transfer/Dissolution

Execute Reaction

Click to download full resolution via product page

Caption: Workflow for Preparation and Safe Handling.
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Standard Operating Procedures for Safe Handling
Adherence to a strict, step-by-step protocol is crucial to minimize exposure risk.

Preparation: Before retrieving the compound, complete all steps in the "Preparation Phase"

and "PPE Donning Sequence" outlined in the workflow diagram above.

Weighing:

Place a tared weigh boat on an analytical balance inside the chemical fume hood.

Carefully transfer the approximate amount of 4-Iodopiperidine hydrochloride from the

stock container to the weigh boat using a clean spatula.

Securely close the stock container immediately.

Record the exact weight.

Dissolution/Transfer:

Gently add the weighed solid to the reaction vessel or solvent-containing flask.

Use a small amount of the reaction solvent to rinse the weigh boat, ensuring a complete

quantitative transfer.

Dispose of the weigh boat and any contaminated items (e.g., weighing paper) into a

designated solid hazardous waste container.

Post-Handling:

After completing the task, decontaminate the spatula and any surfaces with an appropriate

solvent.

Remove outer gloves and dispose of them in the solid hazardous waste.

Remove remaining PPE in the correct order (lab coat, goggles, inner gloves).

Wash hands thoroughly with soap and water.[8]
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Storage and Stability
Proper storage is essential to maintain the compound's purity and prevent hazardous

situations.

Storage Conditions: Store at 2-8°C in a dark, dry, and well-ventilated area.[3] The container

must be kept tightly sealed.

Causality: The recommendation for cold and dark storage is due to the potential light and

heat sensitivity of the carbon-iodine bond. Exposure can lead to degradation, releasing free

iodine and compromising sample integrity. The hydrochloride salt form can be hygroscopic;

hence, a dry environment and a tight seal are critical.

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[8]

Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or outside

of a containment device.

Contain: If the spill is a small amount of solid within the fume hood, use an absorbent

material (e.g., sand or vermiculite) to cover it. Do not use combustible materials like paper

towels.

Clean-up: Carefully sweep the contained material and absorbent into a designated

hazardous waste container. Decontaminate the area with detergent and water. Avoid creating

dust.[8][14]

PPE: Full PPE, including respiratory protection if outside a fume hood, must be worn during

cleanup.

Fire Response:
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The compound itself is not highly flammable, but thermal decomposition can release

hazardous gases like carbon oxides, nitrogen oxides, and hydrogen iodide/chloride.[8]

For small fires, use a dry chemical, carbon dioxide, or foam extinguisher.

Firefighters must wear self-contained breathing apparatus (SCBA).[8]

First Aid Measures: The following flowchart outlines the critical first-aid steps. Medical attention

is mandatory in all exposure scenarios.

Route of Exposure

Immediate Actions

EXPOSURE EVENT

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing immediately.
Wash skin with soap and plenty of water for 15 min.

Flush eyes with water for at least 15 minutes,
holding eyelids open.

DO NOT induce vomiting.
If conscious, give 2 glasses of water.

SEEK IMMEDIATE
MEDICAL ATTENTION

(Bring SDS)

CRITICAL EMERGENCY

Click to download full resolution via product page

Caption: Emergency First Aid Response Flowchart.

Decontamination and Waste Disposal
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All waste generated from the use of 4-Iodopiperidine hydrochloride is considered hazardous.

Waste Segregation: Maintain separate, clearly labeled, and sealed containers for:

Solid waste (contaminated gloves, weigh boats, absorbent materials).

Liquid waste (reaction mother liquors, decontamination rinsates).

Decontamination: Decontaminate glassware by rinsing with a suitable solvent (e.g.,

methanol), collecting the rinsate as hazardous liquid waste. Follow with a standard wash with

detergent and water.

Disposal: All waste must be disposed of through an approved hazardous waste management

program, in accordance with local, state, and federal regulations.[8] Do not empty into drains

or mix with other waste streams unless explicitly permitted.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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